Cas no 122228-09-5 (methyl 4-carbamimidamidobenzoate)

Methyl 4-carbamimidamidobenzoate is a benzoate ester derivative featuring a carbamimidamido functional group at the para position. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive amidine moiety, which can serve as a versatile intermediate for further chemical modifications. Its ester group enhances solubility in organic solvents, facilitating purification and handling in synthetic workflows. The structural combination of the amidine and ester functionalities makes it a valuable precursor for the development of heterocyclic compounds, peptidomimetics, and bioactive molecules. Care should be taken during storage due to potential sensitivity to moisture and hydrolysis.
methyl 4-carbamimidamidobenzoate structure
122228-09-5 structure
Product Name:methyl 4-carbamimidamidobenzoate
CAS No:122228-09-5
MF:C9H11N3O2
MW:193.202541589737
MDL:MFCD16250834
CID:104549
PubChem ID:14346967
Update Time:2025-06-13

methyl 4-carbamimidamidobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[(aminoiminomethyl)amino]-, methyl ester
    • Benzoic acid, 4-[(aminoiminomethyl)amino]-, methyl ester (9CI)
    • methyl 4-(diaminomethylideneamino)benzoate
    • methyl 4-carbamimidamidobenzoate
    • MNUVBGMYHJEDJB-UHFFFAOYSA-N
    • 122228-09-5
    • CHEMBL1160765
    • Methyl 4-guanidinobenzoate
    • SCHEMBL4066290
    • 4-Guanidino-benzoic Acid Methyl Ester
    • AKOS006336786
    • Methyl 4-[(diaminomethylidene)amino]benzoate
    • DTXSID70559217
    • methyl 4-amino(immino)methylaminobenzoate
    • EN300-238762
    • MDL: MFCD16250834
    • Inchi: 1S/C9H11N3O2/c1-14-8(13)6-2-4-7(5-3-6)12-9(10)11/h2-5H,1H3,(H4,10,11,12)
    • InChI Key: MNUVBGMYHJEDJB-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)/N=C(\N)/N)=O

Computed Properties

  • Exact Mass: 193.08523
  • Monoisotopic Mass: 193.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 90.7Ų

Experimental Properties

  • PSA: 88.2

methyl 4-carbamimidamidobenzoate Pricemore >>

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Additional information on methyl 4-carbamimidamidobenzoate

Recent Advances in the Study of Methyl 4-Carbamimidamidobenzoate (CAS: 122228-09-5) and Its Applications in Chemical Biology and Medicine

Methyl 4-carbamimidamidobenzoate (CAS: 122228-09-5) is a compound of growing interest in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a precursor or intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This research brief consolidates the latest findings on this compound, highlighting its chemical characteristics, biological activities, and emerging applications in drug discovery.

One of the key areas of investigation involves the compound's utility in the synthesis of amidine derivatives, which are known for their pharmacological properties. Researchers have demonstrated that methyl 4-carbamimidamidobenzoate serves as a versatile building block in the development of novel inhibitors for serine proteases, a class of enzymes implicated in various pathological conditions, including inflammation, coagulation disorders, and cancer metastasis. Recent publications have detailed its use in the design of selective inhibitors with improved pharmacokinetic profiles.

In addition to its synthetic applications, methyl 4-carbamimidamidobenzoate has been studied for its direct biological effects. Preliminary in vitro assays suggest that the compound exhibits moderate activity against certain bacterial strains, raising the possibility of its use as an antimicrobial agent. Further studies are underway to elucidate its mechanism of action and optimize its efficacy. The compound's ability to interact with bacterial cell wall components or essential enzymes is a focal point of current research.

Another promising avenue of research involves the compound's potential as a modulator of nitric oxide (NO) pathways. Given the critical role of NO in cardiovascular and neurological systems, methyl 4-carbamimidamidobenzoate derivatives are being investigated for their vasodilatory and neuroprotective effects. Recent findings indicate that certain derivatives can enhance NO bioavailability, offering therapeutic benefits for conditions such as hypertension and ischemic stroke. These studies are still in the early stages, but the results are encouraging.

From a chemical perspective, the stability and reactivity of methyl 4-carbamimidamidobenzoate under various conditions have been a subject of detailed analysis. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its degradation products and reaction intermediates. Such studies are essential for ensuring the compound's suitability in large-scale synthesis and formulation processes. Recent improvements in synthetic methodologies have also been reported, enabling higher yields and purity levels.

In conclusion, methyl 4-carbamimidamidobenzoate (CAS: 122228-09-5) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from enzyme inhibition to antimicrobial therapy. While significant progress has been made, further research is needed to fully exploit its potential. Future studies should focus on optimizing its biological activity, reducing toxicity, and exploring novel derivatives for targeted therapeutic interventions. The compound's versatility and promising preliminary data underscore its importance in ongoing drug discovery efforts.

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